Cas no 30157-60-9 (NA)
NA structure
Product Name:NA
CAS No:30157-60-9
MF:C9H16O2
MW:156.222143173218
CID:915941
PubChem ID:10855721
Update Time:2025-04-19
NA Chemical and Physical Properties
Names and Identifiers
-
- 2-methyloctanedial
- 2-methyl-1,8-octanedial
- DTXSID30445965
- Octanedial, 2-methyl-
- SCHEMBL4433196
- 30157-60-9
- NA
-
- Inchi: 1S/C9H16O2/c1-9(8-11)6-4-2-3-5-7-10/h7-9H,2-6H2,1H3
- InChI Key: GROOSSLNHYKEFI-UHFFFAOYSA-N
- SMILES: O=CC(C)CCCCCC=O
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
NA Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
30157-60-9 (NA) Related Products
- 2987-17-9(Cyclobutanecarbaldehyde)
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- 6688-11-5(Cyclooctanecarbaldehyde)
- 75853-49-5(12-Methyltridecanal)
- 110-41-8(2-METHYLUNDECANAL)
- 872-53-7(Cyclopentanecarboxaldehyde)
- 2043-61-0(cyclohexanecarbaldehyde)
- 96-17-3(2-Methylbutyraldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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